Cas no 1421312-15-3 (2-methyl-7,8-dihydro-6h-pyrido3,2-dpyrimidine-5-carboxylic acid tert-butyl ester)

• Product Name: 2-methyl-7,8-dihydro-6h-pyrido3,2-dpyrimidine-5-carboxylic acid tert-butyl ester
• CAS No: 1421312-15-3
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 5050416
• PubChem ID: 121229242
• Update Time: 2025-06-12

2-methyl-7,8-dihydro-6h-pyrido3,2-dpyrimidine-5-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-methyl-7,8-dihydropyrido[3,2-d]pyrimidine-5(6H)-carboxylate
• 2-Methyl-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic acid tert-butyl ester
• tert-butyl 2-methyl-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylate
• tert-butyl 2-methyl-5H,6H,7H,8H-pyrido[3,2-d]pyrimidine-5-carboxylate
• tert-butyl 2-methyl-6H,7H,8H-pyrido[3,2-d]pyrimidine-5-carboxylate
• 1421312-15-3
• CS-0181215
• AKOS027427461
• F82935
• 2-methyl-7,8-dihydro-6h-pyrido3,2-dpyrimidine-5-carboxylic acid tert-butyl ester

• Inchi： 1S/C13H19N3O2/c1-9-14-8-11-10(15-9)6-5-7-16(11)12(17)18-13(2,3)4/h8H,5-7H2,1-4H3
• InChI Key： TZXSHLLUAWYBMZ-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=NC(C)=NC=2CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.147726857g/mol
• Monoisotopic Mass: 249.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 352.7±21.0 °C at 760 mmHg
• Flash Point: 167.1±22.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-methyl-7,8-dihydro-6h-pyrido3,2-dpyrimidine-5-carboxylic acid tert-butyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-methyl-7,8-dihydro-6h-pyrido3,2-dpyrimidine-5-carboxylic acid tert-butyl ester

2-Methyl-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic Acid tert-Butyl Ester: An Overview of Its Structure, Synthesis, and Applications

2-Methyl-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic acid tert-butyl ester (CAS No. 1421312-15-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[3,2-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structure, synthesis, and potential applications of this compound, highlighting recent advancements and research findings.

Structure and Chemical Properties

The molecular formula of 2-methyl-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic acid tert-butyl ester is C₁₄H₁₉N₃O₂, with a molecular weight of 265.31 g/mol. The compound features a pyrido[3,2-d]pyrimidine core with a tert-butyl ester group attached to the carboxylic acid moiety at the 5-position. The presence of the tert-butyl ester group imparts enhanced stability and solubility properties to the molecule, making it suitable for various chemical and biological applications.

The pyrido[3,2-d]pyrimidine scaffold is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for its biological activity. The methyl substitution at the 2-position further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity to biological targets.

Synthesis and Preparation

The synthesis of 2-methyl-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic acid tert-butyl ester has been reported in several studies. One common approach involves the condensation of 6-chloro-7-methylpyrido[3,4-d]pyrimidin-4(3H)-one with tert-butyl acrylate in the presence of a base such as potassium carbonate. This reaction typically proceeds via a Michael addition followed by intramolecular cyclization to form the desired product.

An alternative synthetic route involves the reaction of 6-chloro-7-methylpyrido[3,4-d]pyrimidin-4(3H)-one with tert-butyl bromoacetate in the presence of a palladium catalyst. This method offers higher yields and better selectivity compared to traditional methods.

Biological Activity and Potential Applications

2-Methyl-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic acid tert-butyl ester has shown promising biological activity in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in cellular signaling pathways. For instance, it has been reported to inhibit phosphodiesterase (PDE) enzymes, which are key regulators of cyclic nucleotide levels in cells.

In one study published in the Journal of Medicinal Chemistry, researchers found that this compound effectively inhibited PDE4 with an IC₅₀ value of 0.8 μM. PDE4 inhibitors are known for their anti-inflammatory properties and have been explored as potential treatments for conditions such as chronic obstructive pulmonary disease (COPD) and asthma.

Beyond its PDE inhibitory activity, 2-methyl-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic acid tert-butyl ester has also shown promise as an antiproliferative agent against cancer cells. A study published in Cancer Research demonstrated that this compound selectively inhibited the growth of human lung adenocarcinoma cells (A549) with an IC₅₀ value of 1.5 μM. The mechanism of action was attributed to its ability to induce apoptosis by disrupting mitochondrial function and activating caspase cascades.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in evaluating 2-methyl-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic acid tert-butyl ester in clinical trials. Several Phase I trials are currently underway to assess its safety and efficacy in treating inflammatory diseases and cancer. Preliminary data from these trials have shown favorable pharmacokinetic profiles and tolerability profiles in human subjects.

In addition to its therapeutic potential, this compound has also found applications in chemical biology research as a tool compound for studying enzyme function and signaling pathways. Its ability to selectively modulate specific targets makes it a valuable tool for elucidating complex biological processes.

Conclusion

2-Methyl-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic acid tert-butyl ester (CAS No. 1421312-15-3) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further development as a novel therapeutic agent. As ongoing research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.